Cas no 4144-43-8 ( )

• Product Name: &nbsp
• CAS No: 4144-43-8
• MF: C₆H₂Cl₃N₃
• MW: 222.459177494049
• CID: 926972
• PubChem ID: 344584
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4,5,6-trichloro-2H-benzotriazole
• 4,5,6-Trichlorbenzotriazol
• 4,5,6-Trichlor-benzotriazol
• 4,5,6-trichloro-1H-benzotriazole
• AC1L80VZ
• NSC401566
• SureCN4649120
• SureCN4649124
• 1H-1,2,3-benzotriazole, 5,6,7-trichloro-
• DTXSID00322577
• SCHEMBL4649120
• 5,6,7-trichloro-1H-benzotriazole
• SCHEMBL4649124
• 4144-43-8
• NSC-401566
• UPOHHKQFJSIPBW-UHFFFAOYSA-N
•  

• Inchi： 1S/C6H2Cl3N3/c7-2-1-3-6(11-12-10-3)5(9)4(2)8/h1H,(H,10,11,12)
• InChI Key： UPOHHKQFJSIPBW-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC2C1=NNN=2)Cl)Cl

Computed Properties

• Exact Mass: 220.93166
• Monoisotopic Mass: 220.931
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.791
• Boiling Point: 387°C at 760 mmHg
• Flash Point: 219.9°C
• Refractive Index: 1.726
• PSA: 41.57